Cas no 5732-97-8 (2-Oxabicyclo[2.2.1]heptan-3-one)

• Product Name: 2-Oxabicyclo[2.2.1]heptan-3-one
• CAS No: 5732-97-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 383408
• PubChem ID: 239215
• Update Time: 2025-04-19

2-Oxabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptan-3-one
• 3-oxabicyclo[2.2.1]heptan-2-one
• (+-)-2-Oxa-norbornan-3-on
• (+-)-2-oxa-norbornan-3-one
• 2-oxa-bicyclo[2.2.1]heptan-3-one
• 2-Oxa-bicyclo< 2.2.1> heptan-3-on
• AC1L62O9
• AC1Q6HLQ
• AR-1E4544
• CTK1H4504
• NSC44109
• SureCN1300624
• Cyclopentanecarboxylic acid, 3alpha-hydroxy-, gamma-lactone
• 5732-97-8
• DTXSID00286185
• CS-0185273
• NSC-44109
• P17974
• SCHEMBL1300624
• oxabicyclo[2.2.1]heptanone
• NSC 44109

• Inchi： 1S/C6H8O2/c7-6-4-1-2-5(3-4)8-6/h4-5H,1-3H2
• InChI Key： PXIPIYIAXWNZCU-UHFFFAOYSA-N
• SMILES： O1C(C2CCC1C2)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 53.7-54.5 ºC
• Boiling Point: 92-93 ºC (10 Torr)
• Flash Point: 98.1±15.9 ºC,
• Refractive Index: 1.503
• Solubility: Slightly soluble (9.4 g/l) (25 º C),
• PSA: 26.3
• LogP: 0.71190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones